Cas no 110235-56-8 (Pyrimidine, 4-methyl-2-(methylsulfonyl)-6-(1-propynyl)-)

• Product Name: Pyrimidine, 4-methyl-2-(methylsulfonyl)-6-(1-propynyl)-
• CAS No: 110235-56-8
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 1197032
• Update Time: 2024-08-05

Pyrimidine, 4-methyl-2-(methylsulfonyl)-6-(1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2-(methylsulfonyl)-6-(1-propynyl)-
• 2-methanesulfonyl-4-methyl-6-(1-propynyl)pyrimidine
• Pyrimidine, 4-methyl-2-(methylsulfonyl)-6-(1-propyn-1-yl)-

• Inchi： 1S/C9H10N2O2S/c1-4-5-8-6-7(2)10-9(11-8)14(3,12)13/h6H,1-3H3
• InChI Key： VXYBWZGBBIVKIF-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC(C#CC)=CC(C)=N1

Computed Properties

• Exact Mass: 210.0464

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 190-192 °C
• Boiling Point: 417.3±47.0 °C(Predicted)
• PSA: 59.92
• pka: -2.24±0.41(Predicted)